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Compound of Interest

Compound Name: n-Ethyl-n-propylaniline

Cat. No.: B14631636

An In-depth Technical Guide to the Physical Properties of N-Ethyl-N-propylaniline

This guide provides a comprehensive overview of the key physical properties of N-Ethyl-N-
propylaniline, intended for researchers, scientists, and professionals in drug development.
The document details quantitative physical data, outlines protocols for experimental
determination, and includes a workflow for physical property characterization.

Physical Properties

N-Ethyl-N-propylaniline is an aromatic organic compound. Its physical characteristics are
crucial for its handling, application in synthesis, and for purification processes. The empirical
data for N-Ethyl-N-propylaniline are summarized below.

Data Presentation: Physical Properties of N-Ethyl-N-propylaniline
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Property Value Units Conditions
Molecular Formula Ci11H17N

Molecular Weight 163.26 g/mol

Boiling Point 223-225 °C at 1 atm
Density 0.926 g/mL at 25 °C
Refractive Index 1.534 n2°/D at 20 °C

Sparingly soluble in
water; soluble in

Solubility common organic
solvents like ethanol
and ether.[1]

Experimental Protocols

The following sections detail the methodologies for determining the principal physical
properties of a liquid organic compound such as N-Ethyl-N-propylaniline.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point is a fundamental property for characterizing and assessing the purity of a
liquid. The micro-reflux method is suitable for small sample volumes.[2]

Apparatus:

Small test tube (e.g., 150 mm diameter)

Thermometer with a range up to 250 °C

Heating block or oil bath

Magnetic stirrer and a small stir bar

Clamps and stand
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Procedure:

Add approximately 0.5 mL of N-Ethyl-N-propylaniline and a small magnetic stir bar into the
test tube.

o Clamp the test tube securely within the heating block or oil bath, which is placed on a
magnetic stirrer.

» Position the thermometer inside the test tube, ensuring the bulb is about 1 cm above the
liquid's surface to measure the vapor temperature.

e Turn on the stirrer to ensure gentle and even heating.
o Begin heating the apparatus gradually.

o Observe the sample until it begins to boil and a ring of condensing vapor (refluxing) becomes
visible on the inner wall of the test tube.

o The temperature at which this reflux ring remains stable is recorded as the boiling point.[2][3]

» To ensure accuracy, the heating rate should be slow near the expected boiling point.

Determination of Density

Density is determined by measuring the mass of a known volume of the liquid.[4]
Apparatus:

o Pycnometer (density bottle) or a graduated cylinder (e.g., 10 mL)

e Analytical balance (accurate to £0.001 g)

o Constant temperature water bath

Procedure (using a pycnometer for high accuracy):

o Clean and thoroughly dry the pycnometer.

e Measure and record the mass of the empty, dry pycnometer (ma).
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« Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., at 25 °C) until it reaches thermal equilibrium.

» Adjust the water level to the pycnometer's calibration mark, ensuring no air bubbles are
present. Dry the exterior and measure the mass of the pycnometer filled with water (mz).

o Empty and dry the pycnometer again.

 Fill the pycnometer with N-Ethyl-N-propylaniline, allow it to reach thermal equilibrium in the
water bath, adjust the volume, and dry the exterior.

e Measure the mass of the pycnometer filled with the sample (ms).
o Calculate the density using the formula:
o Density (p) = [(M3 - m1) / (M2 - m1)] * p_water

o Where p_water is the known density of water at the experimental temperature.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
characteristic property. It is commonly measured using an Abbe refractometer.[5][6]

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Soft lens tissue and ethanol

Procedure:

e Turn on the refractometer and the connected water bath, setting the temperature to 20 °C.
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o Clean the surfaces of the illuminating and refracting prisms with a soft tissue moistened with
ethanol and allow them to dry.

e Using a dropper, place a few drops of N-Ethyl-N-propylaniline onto the surface of the lower
prism.

e Close the prisms firmly.

e Adjust the light source and mirror to get optimal illumination of the field of view through the
eyepiece.

» Rotate the knob that adjusts the prism angle until the boundary between the light and dark
regions appears in the crosshairs.

« If the boundary is colored, adjust the chromatic dispersion compensator to achieve a sharp,
black-and-white borderline.

Read the refractive index value from the instrument's scale.

Determination of Solubility

This protocol provides a qualitative assessment of a compound's solubility in various solvents.

[718]

Apparatus:

» Small test tubes and a test tube rack

o Graduated pipettes or droppers

e Vortex mixer or stirring rods

e Solvents: Water, ethanol, diethyl ether

Procedure:

o Place approximately 25 mg of N-Ethyl-N-propylaniline into a small, dry test tube.

e Add 0.75 mL of the solvent (e.g., water) in small portions (e.g., 0.25 mL at a time).[7]
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After each addition, shake the test tube vigorously for 10-20 seconds.[9]

Observe the mixture to see if the compound dissolves completely.

Record the substance as "soluble," "sparingly soluble," or "insoluble.”

Repeat the procedure with other solvents in separate test tubes to build a solubility profile.

Workflow Visualization

The following diagram illustrates a standard workflow for the physical characterization of an
unknown liquid sample, such as N-Ethyl-N-propylaniline.

Characterization Workflow for a Liquid Sample

Obtain Liquid Sample

Assess Purity
(e.g., GC-MS, NMR)

Determine Boiling Point Measure Density Measure Refractive Index Test Solubility

Analyze & Compare Data
with Literature Values

Identify/Characterize
Compound
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Caption: Workflow for the physical characterization of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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